Cas no 1017502-16-7 (2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)acetamide)

• Product Name: 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)acetamide
• CAS No: 1017502-16-7
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• MDL: MFCD08685646
• CID: 1076217
• PubChem ID: 41031989
• Update Time: 2025-05-20

2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)acetamide
• LS-05950
• STK256647
• 2-(1,3,5-trimethylpyrazol-4-yl)acetamide
• AKOS005423771
• EN300-68911
• G22509
• 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)acetamide, AldrichCPR
• 1017502-16-7
• MFCD08685646
• CHEMBL4555896
• Z287484230
• CS-0217134
• ALBB-018013
• W1V
• 2-(trimethyl-1H-pyrazol-4-yl)acetamide
• 1H-pyrazole-4-acetamide, 1,3,5-trimethyl-

• MDL： MFCD08685646
• Inchi： 1S/C8H13N3O/c1-5-7(4-8(9)12)6(2)11(3)10-5/h4H2,1-3H3,(H2,9,12)
• InChI Key： JQSGNNVZAVLVHV-UHFFFAOYSA-N
• SMILES： O=C(CC1C(C)=NN(C)C=1C)N

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 175-177 °CEnamineEN300-68911
• Boiling Point: 368.9±30.0 °C at 760 mmHg
• Flash Point: 176.9±24.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)acetamide

Professional Introduction to Compound with CAS No. 1017502-16-7 and Product Name: 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)acetamide

Compound with the CAS number 1017502-16-7 and the product name 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)acetamide represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular medicine. The pyrazole moiety, a heterocyclic aromatic compound, is particularly noteworthy for its versatility in medicinal chemistry, offering a scaffold that can be modified to yield bioactive molecules with diverse pharmacological properties.

The 1,3,5-Trimethyl-1H-pyrazol-4-yl substituent in the compound's structure contributes to its distinctive chemical profile. This group is known for its stability and ability to interact with biological targets in a manner that can modulate physiological processes. The acetamide functional group further enhances the compound's potential as a pharmacophore, enabling interactions with enzymes and receptors that are critical in therapeutic interventions. Together, these structural elements make 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)acetamide a promising candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in the field of chemical biology have highlighted the importance of heterocyclic compounds like pyrazoles in drug design. These compounds are valued for their ability to mimic natural biological structures and interact with biological systems in a targeted manner. The 1,3,5-Trimethyl-1H-pyrazol-4-yl moiety, in particular, has been extensively studied for its role in modulating inflammatory pathways and neurotransmitter systems. This has led to investigations into its potential as an anti-inflammatory agent and a regulator of central nervous system function.

In the realm of pharmaceutical research, 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)acetamide has been explored for its potential therapeutic applications. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on various enzymes and receptors involved in diseases such as cancer, diabetes, and neurodegenerative disorders. The pyrazole scaffold allows for modifications that can fine-tune the pharmacological properties of the molecule, making it adaptable to different therapeutic needs.

The synthesis of 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)acetamide involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the preparation of the pyrazole derivative followed by functional group transformations to introduce the acetamide moiety. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)acetamide is its potential as a lead compound for drug development. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced bioactivity and reduced toxicity. These efforts have led to promising candidates that are being evaluated in preclinical studies for their efficacy against various diseases.

The structural versatility of 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)acetamide also makes it a valuable tool in chemical biology research. Its ability to interact with biological targets provides insights into molecular mechanisms underlying various diseases. By studying how this compound affects cellular processes, scientists can gain a deeper understanding of disease pathogenesis and develop more effective therapeutic strategies.

Future directions in the study of 2-(1,3,5-Trimethyl-1H-pyrazol-4-y acetamide) include exploring its role in drug delivery systems and combination therapies. The compound's structural features make it an ideal candidate for formulation into nanoparticles or other delivery vehicles that can enhance bioavailability and targeted action. Additionally, combination therapies involving 2-(1 ,3 ,5 -Trimethyl - 1 H - py razol - 4 - y l )acet amide with other drugs may offer synergistic effects that improve treatment outcomes.

In conclusion, 2 -( 1 , 3 , 5 - Trim ethyl - 1 H - py ra z ol - 4 - y l )a c et am ide (CAS No. 1017502 -16 -7 ) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of functional groups and biological activity makes it a valuable asset in the development of novel therapeutics . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges .